3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-4-methoxybenzamide
• InChI: InChI=1S/C22H19FN2O4/c1-28-19-7-5-15(12-18(19)23)21(26)24-17-6-4-14-8-9-25(13-16(14)11-17)22(27)20-3-2-10-29-20/h2-7,10-12H,8-9,13H2,1H3,(H,24,26)
• InChI Key: UGCBHGZEJWSOGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2)F
• Molecular Formula: C22H19FN2O4
• Molecular Weight: 394.4 g/mol

Description

3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C22H19FN2O4 and its molecular weight is 394.402. The purity is usually 95%.
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Scientific Research Applications

Imaging the Sigma2 Receptor Status of Solid Tumors

Fluorine-containing benzamide analogs, including compounds related to 3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide, have been synthesized and evaluated as potential ligands for positron emission tomography (PET) imaging of the sigma2 receptor status in solid tumors. These compounds showed promising results in biodistribution studies, indicating their potential for imaging sigma2 receptor status, which is relevant in the context of cancer research and diagnostics (Tu et al., 2007).

Investigating Human Metabolites and Transporter-Mediated Excretion

Research on compounds structurally similar to 3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide includes studying their metabolites and the mechanisms of renal and hepatic excretion. This insight is crucial for understanding how such compounds are processed in the body, which could impact their development for therapeutic uses (Umehara et al., 2009).

Breast Cancer Imaging

Similar fluorine-containing benzamide analogs have been developed for imaging the proliferative status of breast tumors using PET. These compounds, due to their high tumor uptake and suitable tumor/background ratios, have shown potential as radiotracers for assessing breast cancer (Tu et al., 2005).

Bioreductive Pro-drug Systems

Compounds with the furan-2-carbonyl moiety, as seen in the chemical structure of interest, have been explored for their potential as bioreductive pro-drug systems. Such systems are designed to selectively release therapeutic drugs in hypoxic solid tumors, demonstrating a novel approach to targeted cancer therapy (Berry et al., 1997).

Anti-tumor Activity

New derivatives, including those with pyran or furan-tetrahydroquinoline structures similar to the compound , have been synthesized and evaluated for their in vitro anti-tumor activities. Such studies contribute to the identification of potential new therapeutic agents (Li, 2013).